Cas no 2486-55-7 (Methyl 4-amino-2-ethoxybenzoate)

Methyl 4-amino-2-ethoxybenzoate Properties

Names and Identifiers

• Methyl 4-amino-2-ethoxybenzoate
• 2486-55-7
• DB-352008
• CS-0436723
• Methyl4-amino-2-ethoxybenzoate
• CAA48655
• SCHEMBL2337419
• PKWWPNQVVNPGPP-UHFFFAOYSA-N
• A1-07975
• +Expand

• InChIKey： PKWWPNQVVNPGPP-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13NO3/c1-3-14-9-6-7(11)4-5-8(9)10(12)13-2/h4-6H,3,11H2,1-2H3
• SMILES： CCOC1=C(C=CC(=C1)N)C(=O)OC

Computed Properties

• Exact Mass: 195.08959
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 195.09
• Heavy Atom Count: 14
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 61.6A^2

Experimental Properties

• PSA: 61.55